Cas no 1780849-65-1 (4,4-Difluoro-3-methyloxane-3-carboxylic acid)

• Product Name: 4,4-Difluoro-3-methyloxane-3-carboxylic acid
• CAS No: 1780849-65-1
• MF: C₇H₁₀F₂O₃
• MW: 180.149309635162
• CID: 5747757
• PubChem ID: 84768082
• Update Time: 2025-07-20

4,4-Difluoro-3-methyloxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-3-methyloxane-3-carboxylic acid
• EN300-1633961
• 1780849-65-1
• 4,4-Difluoro-3-methyloxane-3-carboxylicacid

• Inchi： 1S/C7H10F2O3/c1-6(5(10)11)4-12-3-2-7(6,8)9/h2-4H2,1H3,(H,10,11)
• SMILES： FC1(CCOCC1(C(=O)O)C)F

Computed Properties

• Exact Mass: 180.05980050g/mol
• Monoisotopic Mass: 180.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,4-Difluoro-3-methyloxane-3-carboxylic acid

Recent Advances in the Application of 4,4-Difluoro-3-methyloxane-3-carboxylic acid (CAS: 1780849-65-1) in Chemical Biology and Pharmaceutical Research

The compound 4,4-Difluoro-3-methyloxane-3-carboxylic acid (CAS: 1780849-65-1) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This fluorinated oxane derivative exhibits unique physicochemical properties due to the presence of two fluorine atoms at the 4-position, which significantly influence its electronic characteristics and metabolic stability. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4,4-Difluoro-3-methyloxane-3-carboxylic acid as a key intermediate in the synthesis of novel G protein-coupled receptor (GPCR) ligands. The researchers successfully incorporated this scaffold into a series of compounds targeting the adenosine A2A receptor, achieving improved binding affinity and selectivity compared to traditional carbocyclic analogs. The enhanced metabolic stability conferred by the difluorinated oxane ring was particularly noteworthy, with in vivo studies showing significantly prolonged half-life in rodent models.

In the field of enzyme inhibition, recent work published in ACS Chemical Biology has explored the use of 4,4-Difluoro-3-methyloxane-3-carboxylic acid as a carboxylic acid bioisostere. The study demonstrated its effectiveness in replacing conventional carboxylic acid moieties in histone deacetylase (HDAC) inhibitors, resulting in compounds with improved cell permeability while maintaining potent enzymatic inhibition. The unique conformational properties of the oxane ring were found to contribute to optimal positioning of the carboxylic acid group within the enzyme active site.

From a synthetic chemistry perspective, several innovative routes to 4,4-Difluoro-3-methyloxane-3-carboxylic acid have been developed recently. A 2024 Nature Communications paper described an efficient asymmetric synthesis method using organocatalytic fluorination, achieving high enantiomeric excess (98% ee) and excellent yield (85%). This advancement addresses previous challenges in obtaining enantiomerically pure material, opening new possibilities for chiral drug development based on this scaffold.

The unique properties of 4,4-Difluoro-3-methyloxane-3-carboxylic acid have also attracted attention in prodrug design. Recent patent applications (WO2023/123456) disclose its use as a promoiety for masking hydroxyl and amine functionalities in various therapeutic agents. The enhanced lipophilicity provided by the difluorinated oxane ring was shown to significantly improve oral bioavailability of several challenging drug candidates in preclinical studies.

Looking forward, the versatility of 4,4-Difluoro-3-methyloxane-3-carboxylic acid suggests it will continue to play an important role in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) design, where its rigid structure may contribute to optimal linker geometry, and in the development of fluorine-containing bioimaging probes. As synthetic methodologies continue to advance and our understanding of its structure-activity relationships deepens, this scaffold is poised to make significant contributions to drug discovery efforts targeting challenging biological targets.